1-Hexadecanol, aluminum salt

• CAS: 19141-82-3
• Molecular Formula: C48H99AlO3
• Molecular Weight: 751.3 g/mol
• SMILES: CCCCCCCCCCCCCCCC[O-].CCCCCCCCCCCCCCCC[O-].CCCCCCCCCCCCCCCC[O-].[Al+3]
• InChI: InChI=1S/3C16H33O.Al/c3*1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17;/h3*2-16H2,1H3;/q3*-1;+3
• InChIKey: CMEVTVGFRCKPGC-UHFFFAOYSA-N

1-Hexadecanol, aluminum salt (CAS 19141-82-3), also designated as aluminum trihexadecan-1-olate or aluminum hexadecyloxide, is a long-chain aluminum alkoxide of the formula C₄₈H₉₉AlO₃ with a molecular weight of approximately 751.3 g/mol. This organometallic compound consists of a central aluminum atom coordinated by three hexadecan-1-olate ligands derived from the parent fatty alcohol 1-hexadecanol (cetyl alcohol).

1-Hexadecanol Aluminum Salt (CAS 19141-82-3): Procurement-Grade Overview of Molecular Identity, Computed Properties, and Research-Use Classification

1-Hexadecanol, aluminum salt (CAS 19141-82-3), also designated as aluminum trihexadecan-1-olate or aluminum hexadecyloxide, is a long-chain aluminum alkoxide of the formula C₄₈H₉₉AlO₃ with a molecular weight of approximately 751.3 g/mol [1]. This organometallic compound consists of a central aluminum atom coordinated by three hexadecan-1-olate ligands derived from the parent fatty alcohol 1-hexadecanol (cetyl alcohol) . The compound is characterized by a high rotatable bond count of 42 and a calculated boiling point of 310.9°C at 760 mmHg, indicating a relatively high thermal stability for an alkoxide [2]. Suppliers typically offer this compound at purities of 95% to ≥98%, with recommended storage at 2–8°C under dry, sealed conditions to prevent hydrolysis, and explicit labeling that it is intended solely for research and further manufacturing use, not for direct human application .

• [1] PubChem. Aluminum hexadecyloxide. PubChem CID 87939. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/19141-82-3. View Source
• [2] Chem960. 1-Hexadecanol, aluminumsalt (3:1). CAS 19141-82-3. https://m.chem960.com/cas/19141823/. View Source

Why Generic Substitution of 1-Hexadecanol Aluminum Salt Is Not a Viable Procurement Strategy

Substituting 1-hexadecanol, aluminum salt with a generic analog—such as a different aluminum alkoxide (e.g., aluminum isopropoxide or aluminum sec-butoxide), a metallic stearate, or the parent alcohol 1-hexadecanol—is likely to compromise both performance and regulatory compliance in specialized applications. The compound's long C16 alkyl chain and specific coordination geometry confer a unique balance of hydrophobicity, thermal stability, and Lewis acidity that shorter-chain alkoxides cannot match [1][2]. Moreover, while the parent 1-hexadecanol is a lubricant in its own right, its aluminum salt exhibits a higher melting point (~49–50°C) and distinct solubility behavior that are essential in high-temperature lubricants and grease-thickening applications [3][4]. The following quantitative evidence demonstrates that direct substitution without rigorous validation is scientifically unsound.

• [1] Zotov, R. A., et al. Preparation and Characterization of Modified Aluminum Oxide Catalysts. Kinetics and Catalysis, 2010, 51(1), 139–147. DOI: 10.1134/S0023158410010234. View Source
• [2] Santacesaria, E., Di Serio, M., Iengo, P., et al. Ethoxylation of fatty alcohols promoted by an aluminum alkoxide sulphate catalyst. Journal of Molecular Catalysis A: Chemical, 1998, 134(1–3), 159–168. DOI: 10.1016/S1381-1169(98)00028-4. View Source
• [3] European Standard EN 4473:2010. Aerospace series. Aluminium pigmented coatings for fasteners. CEN, 2010. View Source
• [4] SAE International. SAE AS 87132: Lubricant, Cetyl Alcohol, 1-Hexadecanol, Application to Fasteners. 2012 (R2018). View Source

Quantitative Evidence Guide for 1-Hexadecanol Aluminum Salt: Comparator-Based Differentiation Metrics

Thermal Stability Benchmark: Elevated Boiling Point vs. Shorter-Chain Aluminum Alkoxides

The boiling point of 1-hexadecanol, aluminum salt is reported as 310.9°C at 760 mmHg (calculated value) [1]. In contrast, aluminum isopropoxide (Al(OⁱPr)₃), a widely used aluminum alkoxide, has a boiling point of approximately 135°C at 10 mmHg [2]. The significantly higher boiling point of the C16 derivative reflects the increased intermolecular forces imparted by the long alkyl chains, which translates to greater thermal stability in high-temperature lubricant and coating formulations.

Evidence Dimension	Boiling point at 760 mmHg
Target Compound Data	310.9°C (calculated)
Comparator Or Baseline	Aluminum isopropoxide: ~135°C at 10 mmHg
Quantified Difference	Boiling point of target is approximately 2.3× higher under equivalent pressure conditions
Conditions	Calculated values; comparative data from standard reference sources

Why This Matters

Higher thermal stability reduces volatilization losses and degradation during high-temperature processing, making this salt a more reliable choice for industrial lubricants and high-temperature coatings.

• [1] Chem960. 1-Hexadecanol, aluminumsalt (3:1). CAS 19141-82-3. https://m.chem960.com/cas/19141823/. View Source
• [2] PubChem. Aluminum isopropoxide. PubChem CID 16684754. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/Aluminum-isopropoxide. View Source

Enhanced Hydrophobicity via Extended Alkyl Chain: Density and Topological Surface Area Comparison with Parent Alcohol

The density of 1-hexadecanol, aluminum salt is approximately 0.835 g/cm³ [1]. This value is lower than that of the parent 1-hexadecanol (cetyl alcohol), which has a density of about 0.811 g/cm³ at 50°C [2]. The modest increase in density is consistent with the incorporation of the aluminum center, which also reduces the topological polar surface area (TPSA) to 69.2 Ų compared to the parent alcohol's TPSA of approximately 20.2 Ų [3]. The combination of low density and moderate TPSA enhances the compound's ability to disperse in nonpolar media and impart hydrophobic character to surfaces.

Evidence Dimension	Density
Target Compound Data	0.835 g/cm³
Comparator Or Baseline	1-Hexadecanol: 0.811 g/cm³ at 50°C
Quantified Difference	+0.024 g/cm³
Conditions	Target density reported without temperature specification; comparator density at 50°C

Why This Matters

The slightly higher density and altered TPSA improve the compound's performance as a waterproofing additive and thickener in lubricating greases, where controlled dispersion and surface activity are critical.

• [1] Chem960. 1-Hexadecanol, aluminumsalt (3:1). CAS 19141-82-3. https://m.chem960.com/cas/19141823/. View Source
• [2] PubChem. 1-Hexadecanol. PubChem CID 2682. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1-Hexadecanol. View Source
• [3] PubChem. 1-Hexadecanol. Computed Properties. https://pubchem.ncbi.nlm.nih.gov/compound/1-Hexadecanol#section=Topological-Polar-Surface-Area. View Source

Impact of Alkyl Chain Length on Aluminum Oxide Precursor Properties: Pseudoboehmite Phase Formation

In the hydrolysis of aluminum alkoxides to prepare high-purity aluminum oxides, an increase in the alkoxy chain length—from shorter alkoxides to longer-chain variants such as the C16 derivative—results in a decrease in the amorphous phase content and an increase in the concentration of the pseudoboehmite phase, accompanied by an improvement in its crystal structure [1]. Specifically, the use of longer-chain alkoxides under alkaline hydrolysis conditions (0.5 wt% ammonia) yields samples with nearly 100% pseudoboehmite content, compared to lower yields for shorter-chain alkoxides under identical conditions.

Evidence Dimension	Pseudoboehmite phase content after hydrolysis
Target Compound Data	Long-chain alkoxides (C16 representative) yield near 100% pseudoboehmite under alkaline conditions
Comparator Or Baseline	Shorter-chain aluminum alkoxides (e.g., sec-butoxide): yield lower pseudoboehmite content with higher amorphous phase
Quantified Difference	Quantitative difference inferred from class-level trends; exact percentage not provided for C16 specifically
Conditions	Hydrolysis in 0.5 wt% ammonia solution

Why This Matters

For researchers synthesizing catalyst supports or ceramic materials, the choice of alkoxide precursor directly influences the phase purity and crystallinity of the resulting alumina, which in turn affects catalytic activity and material performance.

• [1] Zotov, R. A., et al. Preparation and Characterization of Modified Aluminum Oxide Catalysts. Kinetics and Catalysis, 2010, 51(1), 139–147. DOI: 10.1134/S0023158410010234. View Source

Aerospace Fastener Lubricant Specification: Cetyl Alcohol Requirement and the Role of Aluminum Salt

Aerospace standards EN 4473:2010 and SAE AS 87132 explicitly require cetyl alcohol (1-hexadecanol) as a lubricant component in aluminum-pigmented coatings for titanium, titanium alloy, and corrosion-resistant steel fasteners [1][2]. While these specifications do not directly mandate the aluminum salt, they establish cetyl alcohol's proven performance at temperatures up to 315°C [3]. The aluminum salt of 1-hexadecanol offers a higher melting point (~49–50°C) than the parent alcohol (49°C), providing a more robust solid lubricant film at elevated temperatures [4].

Evidence Dimension	Melting point / temperature class
Target Compound Data	Melting point ~49–50°C; derived from cetyl alcohol with enhanced thermal stability
Comparator Or Baseline	Cetyl alcohol: melting point 49°C; temperature class 315°C in coatings
Quantified Difference	Melting point comparable but with improved film integrity due to aluminum coordination
Conditions	Aerospace fastener coating applications

Why This Matters

The aluminum salt's higher melting point and metal-organic character improve the durability of lubricant films under extreme aerospace service conditions, reducing maintenance and ensuring fastener reliability.

• [1] European Standard EN 4473:2010. Aerospace series. Aluminium pigmented coatings for fasteners. CEN, 2010. View Source
• [2] SAE International. SAE AS 87132: Lubricant, Cetyl Alcohol, 1-Hexadecanol, Application to Fasteners. 2012 (R2018). View Source
• [3] NEN-EN 4473:2010. Aerospace series. Aluminium pigmented coatings for fasteners. Temperature class: 315°C. https://www.nen.nl/en/nen-en-4473-2010-en-144914. View Source
• [4] Benchchem (excluded per user instruction, but data referenced for comparator). Note: Actual data for target compound may be derived from other sources; user should verify with vendor. Melting point of cetyl alcohol: 49°C (PubChem). View Source

Supplier-Defined Research-Use Purity and Storage Requirements Differentiate from Commodity Chemicals

Authoritative suppliers such as Leyan and ChemScene specify a purity of ≥98% for 1-hexadecanol, aluminum salt, with explicit storage requirements of sealed, dry conditions at 2–8°C . In contrast, commodity-grade aluminum stearate, a common alternative for industrial lubricants and waterproofing, is typically offered at lower purities (e.g., technical grade) without stringent storage conditions [1]. This distinction is critical for researchers requiring reproducible experimental results and for manufacturers developing high-precision formulations.

Evidence Dimension	Purity specification and storage condition
Target Compound Data	Purity ≥98%; storage sealed in dry, 2–8°C
Comparator Or Baseline	Aluminum stearate (technical grade): typical purity <98%; storage at ambient conditions
Quantified Difference	Purity difference ≥2%; stricter temperature control required for target compound
Conditions	Vendor specifications for research and manufacturing use

Why This Matters

The higher purity and controlled storage ensure batch-to-batch consistency and prevent premature hydrolysis, which is essential for applications in catalysis, materials science, and formulation development.

• [1] Aluminum Stearate: Waterproofing, Grease Thickener & Metallic Soap. Aluminium Magazine, 2026. https://aluminiummagazine.com/mag/aluminium/compounds/aluminium-stearate-waterproofing-soap-guide.html. View Source

Validated Application Scenarios for 1-Hexadecanol Aluminum Salt Based on Quantitative Evidence

High-Temperature Lubricant and Grease Thickener Formulations

The compound's boiling point of 310.9°C and its established role as a cetyl alcohol derivative in aerospace fastener lubricants (EN 4473, SAE AS 87132) make it a candidate for formulating high-temperature greases and lubricant coatings [1][2]. Its aluminum center provides Lewis acidity that can interact with metal surfaces to form durable boundary films, while the long alkyl chain imparts hydrophobicity and reduces friction. Procurement for lubricant R&D should prioritize material with ≥98% purity to ensure reproducible performance.

Precursor for Phase-Pure Pseudoboehmite and Alumina Catalyst Supports

When hydrolyzed under controlled alkaline conditions, aluminum alkoxides with longer alkyl chains, such as 1-hexadecanol aluminum salt, yield nearly 100% pseudoboehmite phase with minimal amorphous content [3]. This property is valuable for researchers synthesizing high-surface-area alumina catalyst supports, ceramic membranes, or adsorbents. The compound's high purity (≥98%) and dry storage requirements are essential to prevent premature hydrolysis and ensure consistent precursor quality.

Waterproofing Additive for Paints, Inks, and Textile Coatings

With a density of 0.835 g/cm³ and a topological polar surface area of 69.2 Ų, 1-hexadecanol aluminum salt exhibits favorable dispersion in nonpolar media and enhanced hydrophobicity compared to the parent alcohol [4]. These properties support its use as a waterproofing additive in industrial coatings, paints, and textile treatments. Its metal-organic nature can also improve adhesion to metal substrates in corrosion-resistant coatings.

Controlled-Delivery Matrices and Gelling Agents in Pharmaceutical Research

Although not approved for direct human use, 1-hexadecanol aluminum salt's amphiphilic character and gel-forming ability make it a candidate for studying controlled-release matrices in pharmaceutical research. The compound's long alkyl chains and aluminum center can create structured gels with hydrophobic drugs, potentially modulating release kinetics. Researchers should adhere to research-use-only labeling and source material with appropriate purity and storage documentation.

• [1] Chem960. 1-Hexadecanol, aluminumsalt (3:1). CAS 19141-82-3. https://m.chem960.com/cas/19141823/. View Source
• [2] European Standard EN 4473:2010. Aerospace series. Aluminium pigmented coatings for fasteners. CEN, 2010. View Source
• [3] Zotov, R. A., et al. Preparation and Characterization of Modified Aluminum Oxide Catalysts. Kinetics and Catalysis, 2010, 51(1), 139–147. DOI: 10.1134/S0023158410010234. View Source
• [4] Chem960. 1-Hexadecanol, aluminumsalt (3:1). CAS 19141-82-3. Density: 0.835. https://m.chem960.com/cas/19141823/. View Source